4-(tert-butyl)-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide
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Description
4-(tert-butyl)-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide is a useful research compound. Its molecular formula is C26H35N3O2 and its molecular weight is 421.585. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Properties of Polyamides
Polyamides synthesized from 4-tert-butylcatechol derivatives exhibit useful levels of thermal stability, solubility in polar solvents, and the ability to form transparent, flexible films. These materials have glass transition temperatures mostly over 200°C and 10% weight loss temperatures exceeding 480°C, suggesting their potential in high-performance applications (Hsiao et al., 2000).
Renin Inhibitors for Therapeutic Applications
Benzimidazole derivatives designed as renin inhibitors have shown significant potential in therapeutic applications. Optimization efforts have led to compounds with improved pharmacokinetic profiles, demonstrating the importance of structural modification in enhancing drug efficacy and bioavailability (Tokuhara et al., 2018).
Structural Characterization of Benzamide Molecules
The structural analysis of benzamide derivatives reveals their conformational properties and intermolecular interactions, highlighting the diverse potential of these compounds in the development of new materials and therapeutic agents. Intramolecular hydrogen bonding and specific conformational arrangements contribute to their chemical behavior and stability (Pang et al., 2006).
Proton Transfer and Acid-Base Interactions
The study of proton transfer from tetra(4-nitro-5-tert-butyl)phthalocyanine to nitrogen-containing bases like morpholine offers insights into acid-base interactions at the molecular level, which can inform the design of pH-sensitive materials and sensors (Petrov et al., 2013).
Catalytic and Antiproliferative Activities
Dioxidomolybdenum(VI) complexes with tetradentate ligands derived from morpholine show promising catalytic activities in oxygen atom transfer reactions and potential in oxidation processes. These findings open avenues for applications in catalysis and as antiproliferative agents (Maurya et al., 2016).
Properties
IUPAC Name |
4-tert-butyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H35N3O2/c1-26(2,3)22-8-5-19(6-9-22)25(30)27-18-24(29-13-15-31-16-14-29)20-7-10-23-21(17-20)11-12-28(23)4/h5-10,17,24H,11-16,18H2,1-4H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORZIDZYRXWRFKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.